Cas no 329063-84-5 (2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine)

2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine is a specialized aromatic amine compound featuring a cyclohexylphenoxy group and a trifluoromethyl substitution. Its unique structure imparts advantageous properties, including enhanced stability and lipophilicity, making it suitable for applications in pharmaceutical intermediates and agrochemical research. The trifluoromethyl group contributes to improved metabolic resistance and bioavailability, while the cyclohexyl moiety offers steric bulk, influencing binding affinity in target interactions. This compound serves as a versatile building block in synthetic chemistry, particularly for developing bioactive molecules with tailored physicochemical properties. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, supporting research in drug discovery and material science.
2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine structure
329063-84-5 structure
Product Name:2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine
CAS No:329063-84-5
MF:C19H20F3NO
MW:335.363415718079
MDL:MFCD01208493
CID:3061705
PubChem ID:721785
Update Time:2025-05-22

2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Cyclohexyl-phenoxy)-5-trifluoromethyl-phenylamine
    • HMS1537M03
    • 329063-84-5
    • SB83295
    • SCHEMBL10028451
    • [2-(4-cyclohexylphenoxy)-5-(trifluoromethyl)phenyl]amine
    • MFCD01208493
    • ALBB-026152
    • STK665506
    • WATMWUPUTYBRFA-UHFFFAOYSA-N
    • CS-0318093
    • AKOS003238698
    • H35446
    • BRD-K45917473-001-01-3
    • NCGC00174552-01
    • 2-(4-cyclohexylphenoxy)-5-(trifluoromethyl)aniline
    • TimTec1_001323
    • LS-08869
    • 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine
    • MDL: MFCD01208493
    • Inchi: 1S/C19H20F3NO/c20-19(21,22)15-8-11-18(17(23)12-15)24-16-9-6-14(7-10-16)13-4-2-1-3-5-13/h6-13H,1-5,23H2
    • InChI Key: WATMWUPUTYBRFA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)C1CCCCC1)(F)F

Computed Properties

  • Exact Mass: 335.14969875Da
  • Monoisotopic Mass: 335.14969875Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 35.3Ų

2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine Pricemore >>

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Additional information on 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine

Comprehensive Overview of 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine (CAS No. 329063-84-5)

2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine, with the CAS number 329063-84-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to as a trifluoromethylphenylamine derivative, is characterized by its unique molecular structure, which includes a cyclohexylphenoxy group and a trifluoromethylphenylamine moiety. These structural features contribute to its distinct chemical properties and broad applicability.

The chemical properties of 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine make it a valuable intermediate in synthetic chemistry. Its trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers are particularly interested in this compound due to its potential role in developing novel therapeutic agents, especially in the treatment of chronic diseases. The cyclohexylphenoxy component further adds to its versatility, enabling interactions with various biological targets.

In the pharmaceutical industry, 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine is being explored for its potential applications in central nervous system (CNS) disorders and inflammatory diseases. Its ability to modulate specific biochemical pathways has made it a candidate for further research in drug discovery. Additionally, the compound's stability under physiological conditions makes it suitable for long-term therapeutic use, a feature highly sought after in modern medicine.

The agrochemical sector also benefits from the unique properties of 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine. Its structural attributes contribute to the development of advanced crop protection agents, particularly those targeting resistant pests. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, making this compound a promising candidate for next-generation pesticides and herbicides.

From a material science perspective, 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine is being investigated for its potential use in advanced polymers and electronic materials. The compound's ability to influence the physical properties of materials, such as thermal stability and electrical conductivity, opens up new avenues for innovation in high-performance materials. Researchers are particularly interested in its application in organic electronics, where its unique molecular structure could lead to breakthroughs in device performance.

The market demand for 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine has been steadily increasing, driven by its diverse applications and the growing need for specialized chemical intermediates. Companies involved in custom synthesis and fine chemicals are actively exploring scalable production methods to meet this demand. The compound's patent landscape is also evolving, with several research institutions and corporations filing patents related to its synthesis and applications.

One of the most frequently asked questions about 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine is its synthetic route. The compound is typically synthesized through multi-step organic reactions, involving the coupling of cyclohexylphenol with trifluoromethylaniline derivatives. Researchers are continually optimizing these processes to improve yield and purity, making it more accessible for industrial applications.

Another hot topic in the scientific community is the environmental impact of 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine. While the compound itself is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Regulatory bodies are increasingly focusing on the sustainable production and disposal of such specialized chemicals, prompting manufacturers to adopt greener synthesis methods.

In conclusion, 2-(4-Cyclohexylphenoxy)-5-(trifluoromethyl)phenylamine (CAS No. 329063-84-5) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new potential uses, the demand for this compound is expected to grow, further solidifying its position in the specialty chemicals market.

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